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Compound of Interest

Compound Name: Olaquindox

Cat. No.: B1677201

This technical guide provides a comprehensive overview of the chemical properties and
solubility of olaquindox, a quinoxaline derivative utilized as an antibacterial agent and growth
promoter in veterinary medicine.[1][2][3] The information is intended for researchers, scientists,
and professionals in drug development.

Chemical Properties of Olaquindox

Olaquindox is a pale yellow crystalline powder with a bitter taste and is odorless.[2][4] It is
recognized for its antibacterial properties, particularly against gram-negative organisms.[1] Key
physicochemical properties of olaquindox are summarized in the table below.

Property Value Source
Molecular Formula C12H13N304 [11[5]
Molecular Weight 263.25 g/mol [1][5]
Appearance Pale yellow crystalline powder [1112]14]
Melting Point 209 °C (with decomposition) [1112][5]
151-155 °C [6]

202-203 °C [7]

pKa 13.75 (Predicted) [51[7]
Density ~1.28 - 1.53 g/cm3 (Estimate) [51[7]
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Note: Discrepancies in the reported melting point exist in the literature, which may be
attributable to different experimental conditions or sample purity.

Solubility Profile of Olaquindox

The solubility of olaquindox varies across different solvents. It is generally characterized as
being slightly soluble in water and having limited solubility in most common organic solvents.[1]
[8] A detailed summary of its solubility is presented below.

Solvent Solubility Source

Slightly soluble in cold water,
Water . [2][41[6][8]
soluble in hot water

Slightly soluble; 25 mg/mL with
DMSO sonication and warming to [519]
60°C

Conflicting reports: Highly
Methanol ] [2][41[6]
soluble vs. almost insoluble

Conflicting reports: Highly
Ethanol , [2][4][6]
soluble vs. almost insoluble

Chloroform Almost insoluble [2][4]

Note: The conflicting reports on solubility in methanol and ethanol highlight the importance of
empirical determination for specific applications.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMSO

This protocol is based on the methodology for preparing a stock solution for in vitro
experiments.[9]

» Weigh the desired amount of olaquindox powder.

e Add the appropriate volume of newly opened (hygroscopic) DMSO to achieve the target
concentration (e.g., 25 mg/mL).
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» To aid dissolution, utilize an ultrasonic bath and warm the solution to 60°C.[9]
e Ensure the solution is clear before use.

o For storage, it is recommended to aliquot the stock solution and store it at -20°C for up to
one month or -80°C for up to six months, protected from light.[9]

Protocol for Stability Assessment of Olaquindox

The stability of olaquindox can be evaluated under various conditions to ensure the integrity of
the compound in analytical samples and formulations. The following is a general approach
based on stability studies.[10]

o Standard Solution Stability:
o Prepare standard solutions of olaquindox in a suitable solvent (e.g., methanol).
o Store the solutions at -20°C in the dark.

o Analyze the concentration of olaquindox at specified time points (e.g., 1, 2, and 4 weeks)
using a validated analytical method like HPLC-UV.[10]

o Post-Preparation Sample Stability:
o Analyze prepared samples (e.g., tissue extracts) immediately after preparation.

o Store the prepared samples at 4°C in the dark and re-analyze at various time points (e.g.,
1, 6, and 24 hours) to assess short-term stability.[10]

o For long-term stability, store the samples at -20°C in the dark and re-analyze after several
days (e.g., 1, 3, and 7 days).[10]

o Freeze-Thaw Stability:

o Subiject spiked tissue samples to multiple freeze-thaw cycles (e.g., four cycles from -20°C
to room temperature).[10]

o Analyze the samples after the final cycle to determine if degradation has occurred.
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Visualizations
Metabolic Pathway of Olaquindox

Olaquindox undergoes extensive metabolism in animals like pigs and broilers.[11] The primary
metabolic pathways involve the reduction of the N-oxide groups and oxidation of the side chain.
[12]
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Caption: Proposed metabolic pathway of olaquindox in pigs and broilers.

Experimental Workflow for Olaquindox Determination in
Animal Tissue

The determination of olaquindox residues in animal tissues typically involves extraction, clean-
up, and chromatographic analysis.[13][14]
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Caption: General workflow for the analysis of olaquindox in animal tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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